Cas no 541539-79-1 (5-(trifluoromethyl)-2,1,3-benzoxadiazole)
541539-79-1 structure
Product Name:5-(trifluoromethyl)-2,1,3-benzoxadiazole
CAS No:541539-79-1
MF:C7H3F3N2O
MW:188.106731653214
MDL:MFCD03094538
CID:2831116
PubChem ID:2777409
Update Time:2025-09-24
5-(trifluoromethyl)-2,1,3-benzoxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(trifluoromethyl)-2,1,3-benzoxadiazole
- 5-(Trifluoromethyl)benzofurazan;PC9073;
- MFCD03094538
- BS-28843
- NPNSLWNYSKEJOT-UHFFFAOYSA-N
- 541539-79-1
- DTXSID40380510
- SCHEMBL14666985
-
- MDL： MFCD03094538
- Inchi： 1S/C7H3F3N2O/c8-7(9,10)4-1-2-5-6(3-4)12-13-11-5/h1-3H
- InChI Key： NPNSLWNYSKEJOT-UHFFFAOYSA-N
- SMILES： FC(C1C=CC2C(C=1)=NON=2)(F)F
Computed Properties
- Exact Mass: 188.02000
- Monoisotopic Mass: 188.01974721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- PSA: 38.92000
- LogP: 2.24160
5-(trifluoromethyl)-2,1,3-benzoxadiazole Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
5-(trifluoromethyl)-2,1,3-benzoxadiazole Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(trifluoromethyl)-2,1,3-benzoxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM313379-5g |
5-(Trifluoromethyl)-2,1,3-benzoxadiazole |
541539-79-1 | 95% | 5g |
$320 | 2021-06-17 | |
| Chemenu | CM313379-10g |
5-(Trifluoromethyl)-2,1,3-benzoxadiazole |
541539-79-1 | 95% | 10g |
$533 | 2021-06-17 | |
| TRC | T899318-100mg |
5-(Trifluoromethyl)-2,1,3-benzoxadiazole |
541539-79-1 | 100mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T899318-500mg |
5-(Trifluoromethyl)-2,1,3-benzoxadiazole |
541539-79-1 | 500mg |
$ 185.00 | 2022-06-02 | ||
| TRC | T899318-1g |
5-(Trifluoromethyl)-2,1,3-benzoxadiazole |
541539-79-1 | 1g |
$ 275.00 | 2022-06-02 | ||
| Chemenu | CM313379-5g |
5-(Trifluoromethyl)-2,1,3-benzoxadiazole |
541539-79-1 | 95% | 5g |
$*** | 2023-05-30 | |
| Chemenu | CM313379-10g |
5-(Trifluoromethyl)-2,1,3-benzoxadiazole |
541539-79-1 | 95% | 10g |
$*** | 2023-05-30 | |
| abcr | AB232919-1 g |
5-(Trifluoromethyl)-2,1,3-benzoxadiazole; . |
541539-79-1 | 1g |
€246.00 | 2023-04-27 | ||
| abcr | AB232919-5 g |
5-(Trifluoromethyl)-2,1,3-benzoxadiazole; . |
541539-79-1 | 5g |
€654.00 | 2023-04-27 | ||
| abcr | AB232919-10 g |
5-(Trifluoromethyl)-2,1,3-benzoxadiazole; . |
541539-79-1 | 10g |
€1062.00 | 2023-04-27 |
5-(trifluoromethyl)-2,1,3-benzoxadiazole Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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